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Analysis in Cell Membranes
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Executive Summary
1-Palmitoyl-2-linoleoyl-sn-glycerol (PLG) is a specific diacylglycerol (DAG) molecule that

plays a crucial role in cellular biology, acting as more than just a simple lipid building block. As

a key second messenger, it is integral to a multitude of signal transduction pathways, most

notably in the activation of Protein Kinase C (PKC). Its unique structure, featuring a saturated

palmitic acid at the sn-1 position and a polyunsaturated linoleic acid at the sn-2 position,

dictates its behavior within the cell membrane, influencing membrane dynamics and the

recruitment of signaling proteins. This document provides a comprehensive overview of the

structure, biosynthesis, and function of PLG, details its role in cellular signaling, and outlines

modern experimental protocols for its study, serving as a technical resource for professionals in

life sciences and drug development.

Structure and Physicochemical Properties
1-Palmitoyl-2-linoleoyl-sn-glycerol, abbreviated as DAG(16:0/18:2), is a 1,2-diacyl-sn-

glycerol. Its structure consists of a glycerol backbone esterified with palmitic acid (a saturated

16-carbon fatty acid) at the sn-1 position and linoleic acid (a polyunsaturated 18-carbon fatty

acid with two double bonds) at the sn-2 position.[1][2] The sn-3 hydroxyl group remains free,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15596925?utm_src=pdf-interest
https://www.benchchem.com/product/b15596925?utm_src=pdf-body
https://www.benchchem.com/product/b15596925?utm_src=pdf-body
https://www.benchchem.com/product/b15596925?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Palmitoyl-2-linoleoyl-sn-glycerol
https://www.ebi.ac.uk/chebi/CHEBI:82927
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


which is critical for its signaling function. This amphipathic molecule has a polar head group

and two nonpolar hydrocarbon tails.[3] The kink introduced by the cis-double bonds in the

linoleoyl chain influences lipid packing and membrane fluidity.[3][4]

Table 1: Physicochemical Properties of 1-Palmitoyl-2-linoleoyl-sn-glycerol

Property Value Source

Molecular Formula C37H68O5 [1][5]

Molecular Weight 592.9 g/mol [1][5]

IUPAC Name

[(2S)-1-hexadecanoyloxy-3-

hydroxypropan-2-yl] (9Z,12Z)-

octadeca-9,12-dienoate

[1]

Physical Description Solid [1]

Collision Cross Section 257.06 Å² ([M+NH4]+) [1]

Biosynthesis of Diacylglycerols
Diacylglycerols like PLG are key intermediates in lipid metabolism.[6] The primary pathway for

their synthesis involves the sequential acylation of glycerol-3-phosphate. First, a fatty acid is

transferred to form lysophosphatidic acid, which is then acylated to produce phosphatidic acid

(PA).[7] A specific phosphatase then hydrolyzes the phosphate group from PA to yield

diacylglycerol.[7] Alternatively, DAG can be generated at the plasma membrane through the

hydrolysis of phospholipids, such as phosphatidylinositol 4,5-bisphosphate (PIP2), by

phospholipase C (PLC).[8][9]
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Figure 1. Simplified pathways for the biosynthesis of 1,2-diacyl-sn-glycerol (DAG).

Function in Cell Membranes
Regulation of Membrane Dynamics
The hydrophobic nature of DAG influences the physical properties of the cell membrane, such

as fluidity and curvature.[6] The presence of unsaturated fatty acids, like the linoleoyl chain in

PLG, introduces kinks that prevent tight packing of lipids, thereby increasing membrane fluidity.

[4] This modulation of fluidity is essential for the proper function of membrane-embedded

proteins.[4][10] Furthermore, DAG can induce membrane curvature and promote events like

membrane fusion and vesicle budding, which are critical for processes such as endocytosis

and exocytosis.[6] Recent studies have shown that acute, localized production of DAG in the

outer mitochondrial membrane leads to membrane tubulation and fission, highlighting its direct

role in organelle remodeling.[11]
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Role as a Second Messenger
The primary and most studied function of DAG is its role as a lipid second messenger.[12]

Following the stimulation of cell surface receptors, phospholipase C (PLC) is activated, which

then hydrolyzes PIP2 into two second messengers: inositol trisphosphate (IP3) and DAG.[8]

While IP3 diffuses into the cytosol to trigger calcium release, DAG remains in the plasma

membrane. Here, its main function is to recruit and activate members of the Protein Kinase C

(PKC) family, initiating a cascade of downstream phosphorylation events that regulate

numerous cellular processes, including cell proliferation, differentiation, and apoptosis.[6][8]

The Diacylglycerol Signaling Cascade
The generation of DAG at the plasma membrane initiates a complex signaling network. While

PKC is the most recognized effector, DAG can activate a range of other proteins that possess a

conserved C1 domain, the DAG-binding module.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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